Cas no 6945-46-6 (Ethyl 3-pentylcyclopentane-1-carboxylate)
6945-46-6 structure
Product Name:Ethyl 3-pentylcyclopentane-1-carboxylate
CAS No:6945-46-6
MF:C13H24O2
MW:212.328464508057
CID:1737639
PubChem ID:242463
Update Time:2025-04-21
Ethyl 3-pentylcyclopentane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-pentylcyclopentane-1-carboxylate
- ethyl 3-pentylcyclopentanecarboxylate
- NSC51138
- AC1L69JB
- SureCN10556520
- AC1Q64G9
- CTK5C9936
- AR-1I8917
- NSC-51138
- ethyl 3-pentylcyclopentanecarboxylate;
- 6945-46-6
- NSC 51138
- ethyl 3-n-pentylcyclopentanecarboxylate
- SCHEMBL10556520
- ZAIISLMDLOLDIF-UHFFFAOYSA-N
- DTXSID20287452
-
- Inchi: 1S/C13H24O2/c1-3-5-6-7-11-8-9-12(10-11)13(14)15-4-2/h11-12H,3-10H2,1-2H3
- InChI Key: ZAIISLMDLOLDIF-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CCC(CCCCC)C1)=O
Computed Properties
- Exact Mass: 212.17800
- Monoisotopic Mass: 212.17763
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 4.4
Experimental Properties
- Density: 0.923
- Boiling Point: 260.3°C at 760 mmHg
- Flash Point: 113.6°C
- Refractive Index: 1.45
- PSA: 26.30000
- LogP: 3.54610
Ethyl 3-pentylcyclopentane-1-carboxylate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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